Cas no 1361564-55-7 (3,6-Bis(2,3,6-trichlorophenyl)-2-chloropyridine)

• Product Name: 3,6-Bis(2,3,6-trichlorophenyl)-2-chloropyridine
• CAS No: 1361564-55-7
• MF: C₁₇H₆Cl₇N
• MW: 472.407237529755
• CID: 4966833
• Update Time: 2025-11-01

3,6-Bis(2,3,6-trichlorophenyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(2,3,6-trichlorophenyl)-2-chloropyridine

• Inchi： 1S/C17H6Cl7N/c18-8-2-4-10(20)15(22)13(8)7-1-6-12(25-17(7)24)14-9(19)3-5-11(21)16(14)23/h1-6H
• InChI Key： URBUIMJKZHTRPJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C2C(=CC=C(C=2Cl)Cl)Cl)=N1)C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 470.829043 g/mol
• Monoisotopic Mass: 468.831993 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 12.9
• Molecular Weight: 472.4

Additional information on 3,6-Bis(2,3,6-trichlorophenyl)-2-chloropyridine

Professional Introduction to 3,6-Bis(2,3,6-trichlorophenyl)-2-chloropyridine (CAS No. 1361564-55-7)

3,6-Bis(2,3,6-trichlorophenyl)-2-chloropyridine, with the chemical identifier CAS No. 1361564-55-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of halogenated pyridines, a subgroup known for its versatile applications in medicinal chemistry and industrial processes. The unique structural features of this molecule, particularly its chlorinated aromatic rings and pyridine core, make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>3,6-Bis(2,3,6-trichlorophenyl)-2-chloropyridine structure consists of a central pyridine ring substituted with chlorine atoms at the 2- and 6-positions, while the 3-position is further functionalized with two< strong>2,3,6-trichlorophenyl groups. This arrangement imparts a high degree of electron-withdrawing character to the molecule, which is crucial for its reactivity in various chemical transformations. The presence of multiple chlorine atoms also enhances its solubility in organic solvents, making it a practical choice for synthetic applications.

In recent years, there has been growing interest in exploring the< strong>pharmacological potential of halogenated pyridines like< strong>3,6-Bis(2,3,6-trichlorophenyl)-2-chloropyridine. Research has demonstrated that such compounds can exhibit a wide range of biological activities due to their ability to interact with various biological targets. For instance, studies have shown that halogenated pyridines can serve as scaffolds for developing drugs with< strong>antimicrobial,< strong>anticancer, and< strong>anti-inflammatory properties.

A notable area of research involves the use of< strong>3,6-Bis(2,3,6-trichlorophenyl)-2-chloropyridine as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of this compound to include pharmacophores that can selectively inhibit specific kinases, researchers have been able to develop novel therapeutic agents. The< strong>chlorine atoms in the molecule facilitate electrophilic substitution reactions, allowing for further functionalization and tuning of its pharmacological properties.

The< strong>CAS No. 1361564-55-7 registry number ensures that this compound is accurately identified and tracked throughout its lifecycle, from laboratory synthesis to industrial application. This standardized identification system is essential for regulatory compliance and for facilitating global trade in chemical substances. The compound's stability under various storage conditions also makes it a reliable choice for long-term projects and large-scale production runs.

In addition to its pharmaceutical applications, there is increasing evidence suggesting that< strong>3,6-Bis(2,3,6-trichlorophenyl)-2-chloropyridine has potential uses in materials science. Its ability to form stable complexes with other molecules makes it a candidate for developing new materials with tailored properties. For example, researchers are exploring its use as a ligand in catalytic systems or as a component in advanced polymers that exhibit unique electronic or optical characteristics.

The synthesis of< strong>3,6-Bis(2,3,6-trichlorophenyl)-2-chloropyridine< strong>CAS No. 1361564-55-7< strong>, while complex due to the multiple substituents on the aromatic rings and pyridine core,< strong >, can be achieved through well-established organic reactions such as chlorination and coupling reactions. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents with high precision and yield.

The growing body of research on halogenated pyridines underscores their importance as versatile building blocks in modern chemistry. As new synthetic methodologies are developed and our understanding of their biological activities deepens,< strong >CAS No. 1361564-55-7 > will continue to be utilized as a key intermediate in both academic research and industrial applications.> > > > > > > > > > > > >